Cas no 917918-86-6 (5-Fluoro-4-methyl-3-nitropyridin-2-amine)

• Product Name: 5-Fluoro-4-methyl-3-nitropyridin-2-amine
• CAS No: 917918-86-6
• MF: C₆H₆FN₃O₂
• MW: 171.129144191742
• MDL: MFCD09839248
• CID: 796946
• PubChem ID: 29919348
• Update Time: 2025-06-22

5-Fluoro-4-methyl-3-nitropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-4-methyl-3-nitropyridin-2-amine
• 2-AMINO-5-FLUORO-3-NITRO-4-PICOLINE
• 2-Pyridinamine,5-fluoro-4-methyl-3-nitro-
• 5-fluoro-4-methyl-3-nitro-2-aminopyridine
• J-517537
• DTXSID40652042
• AC-24924
• SB54210
• 2-Pyridinamine, 5-fluoro-4-methyl-3-nitro-
• 5-FLUORO-4-METHYL-3-NITRO-PYRIDIN-2-YLAMINE
• AKOS006328986
• 917918-86-6
• 5-FLUORO-4-METHYL-3-NITRO-2-PYRIDINAMINE
• SCHEMBL2086204
• FT-0657783
• 2-AMINO-3-NITRO-4-METHYL-5-FLUOROPYRIDINE
• DB-025099
• 5-Fluoro-4-methyl-3-nitropyridine-2-amine
• 2-AMINO-5-FLUORO-4-METHYL-3-NITROPYRIDINE

• MDL： MFCD09839248
• Inchi： 1S/C6H6FN3O2/c1-3-4(7)2-9-6(8)5(3)10(11)12/h2H,1H3,(H2,8,9)
• InChI Key： LRBDERXAUBXSGI-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(=C1C)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 171.044
• Monoisotopic Mass: 171.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.7A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.459
• Boiling Point: 298℃
• Flash Point: 134℃
• Refractive Index: 1.596
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

5-Fluoro-4-methyl-3-nitropyridin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 5-Fluoro-4-methyl-3-nitropyridin-2-amine

Introduction to 5-Fluoro-4-methyl-3-nitropyridin-2-amine (CAS No. 917918-86-6)

5-Fluoro-4-methyl-3-nitropyridin-2-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural properties. This compound, identified by the CAS number 917918-86-6, represents a critical intermediate in the synthesis of various biologically active molecules. Its unique combination of a fluorine atom, a methyl group, and a nitro group on a pyridine core makes it a valuable scaffold for further chemical modifications, enabling the development of novel compounds with potential therapeutic applications.

The significance of 5-Fluoro-4-methyl-3-nitropyridin-2-amine lies in its ability to serve as a precursor for the synthesis of more complex molecules. The presence of the fluorine atom, in particular, is highly advantageous in medicinal chemistry due to its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties of drug candidates. This feature has been extensively studied in recent years, with researchers exploring its role in the development of small-molecule inhibitors and activators.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of 5-Fluoro-4-methyl-3-nitropyridin-2-amine as a key building block. These studies suggest that the compound can be incorporated into diverse molecular frameworks, facilitating the design of drugs targeting various diseases. For instance, its structural motif has been found to be compatible with the development of kinase inhibitors, which are crucial in treating cancers and inflammatory disorders.

In addition to its pharmaceutical applications, 5-Fluoro-4-methyl-3-nitropyridin-2-amine has shown promise in agrochemical research. The nitro group on the pyridine ring can be functionalized to produce herbicides and pesticides with improved efficacy and environmental safety. Researchers have been particularly interested in its potential as a lead compound for the development of next-generation crop protection agents that offer enhanced selectivity and reduced toxicity.

The synthesis of 5-Fluoro-4-methyl-3-nitropyridin-2-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and flow chemistry techniques, have been employed to optimize yield and purity. These innovations not only streamline the production process but also enable scalable manufacturing for industrial applications.

From a regulatory perspective, 5-Fluoro-4-methyl-3-nitropyridin-2-amine (CAS No. 917918-86-6) is subject to standard chemical safety protocols to ensure handling and storage are conducted under appropriate conditions. While it is not classified as a hazardous substance under current regulations, adherence to good laboratory practices is essential to minimize risks associated with its use.

The growing interest in fluorinated pyridines has driven further exploration into the derivatives of 5-fluoro-pyridinylamines. These derivatives exhibit unique biological activities and have been investigated for their potential in treating neurological disorders, infectious diseases, and metabolic conditions. The nitro group further enhances their reactivity, allowing for diverse functionalization strategies that expand their utility in drug discovery.

Industrial applications of 5-fluoro-pyridinylamines, including 5-fluoro-pyrimidinylamines, continue to expand as new synthetic routes are developed. These compounds are being integrated into large-scale production processes for pharmaceuticals and specialty chemicals. The demand for high-purity intermediates like 5-fluoro-pyrimidinylamines underscores their importance in modern chemical manufacturing.

The future direction of research on 5-fluoro-pyrimidinylamines is likely to focus on developing more efficient synthetic routes and exploring novel applications in drug discovery. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into commercial products that address unmet medical needs.